1-(4-chlorophenyl)-3-[4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]-4(1H)-pyridazinone

• IUPAC Name: 1-(4-chlorophenyl)-3-(4-ethyl-5-methylsulfanyl-1,2,4-triazol-3-yl)pyridazin-4-one
• InChI: InChI=1S/C15H14ClN5OS/c1-3-20-14(17-18-15(20)23-2)13-12(22)8-9-21(19-13)11-6-4-10(16)5-7-11/h4-9H,3H2,1-2H3
• InChI Key: CRXSFVREPRRBKT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SC)C2=NN(C=CC2=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H14ClN5OS
• Molecular Weight: 347.8 g/mol

Description

1-(4-chlorophenyl)-3-[4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]-4(1H)-pyridazinone is a useful research compound. Its molecular formula is C15H14ClN5OS and its molecular weight is 347.82. The purity is usually 95%.
BenchChem offers high-quality 1-(4-chlorophenyl)-3-[4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]-4(1H)-pyridazinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-chlorophenyl)-3-[4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]-4(1H)-pyridazinone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Modes of Action and Biological Properties

• Research into pyridazinone herbicides has shown that modifications to the pyridazinone structure can lead to compounds with unique biological properties, such as resistance to metabolic detoxication in plants and interference with chloroplast development. This highlights the potential of pyridazinone derivatives in agricultural applications (Hilton et al., 1969).

Synthesis and Molecular Docking

• A study on the synthesis, molecular docking, and in vitro screening of triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives has revealed moderate to good binding energies of these compounds on target proteins. This indicates their potential in antimicrobial and antioxidant applications (Flefel et al., 2018).

Anticancer and Antimicrobial Activities

• Novel biologically potent heterocyclic compounds incorporating oxazole, pyrazoline, and pyridine have shown high potency against cancer cell lines and performed well against pathogenic strains in vitro. This suggests their utility in developing new therapeutic agents (Katariya et al., 2021).

Anti-Tubercular Evaluation

• Research on pyridine derivatives has identified compounds with significant anti-tubercular activity, demonstrating the potential of these molecules in addressing infectious diseases (Manikannan et al., 2010).

Crystal Structure Analysis

• The crystal structure analysis of a pyridazinone derivative has provided insights into its molecular configuration, contributing to the understanding of its chemical properties and interactions (Daoui et al., 2021).